Cas no 67439-82-1 (PEG3)

• Product Name: PEG3
• CAS No: 67439-82-1
• MF: C₇H₁₆O₄
• MW: 164.199542999268
• CID: 394846
• PubChem ID: 24885122
• Update Time: 2025-04-19

PEG3 Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[1,3-propanediylbis(oxy)]bis-
• 2-[3-(2-hydroxyethoxy)propoxy]ethanol
• 1,3-Bis-(2-hydroxy-aethoxy)-propan
• 1,3-bis-(2-hydroxy-ethoxy)-propane
• 1,9-Dihydroxy-3,7-dioxanonane
• 2,2'-(Trimethylenedioxy)diethanol
• 2,2'-propane-1,3-diyldioxy-bis-ethanol
• 2-[3-(2-hydroxyethoxy)propoxy]ethan-1-ol
• 3,7-Dioxa-1,9-nonanediol
• 3,7-dioxanonane-1,9-diol
• 3,7-dioxa-nonane-1,9-diol
• 672602_ALDRICH
• AC1Q7D9K
• ACMC-20anbh
• CTK1J3482
• PEG3
• D84669
• 1,9-Dihydroxy-3,7-dioxanonane, 2,2
• DTXSID00432786
• MS-22899
• I-(Trimethylenedioxy)diethanol
• MFCD02685592
• SCHEMBL651261
• 2,2'-(propane-1,3-diylbis(oxy))diethanol
• HY-W096121
• 3,7-Dioxa-1,9-nonanediol, >=98.0% (GC)
• KXSKAZFMTGADIV-UHFFFAOYSA-N
• 67439-82-1
• CS-0147765
• 1,9-Dihydroxy-3,7-dioxanonane, 2,2mu-(Trimethylenedioxy)diethanol
• 1,3-Di(2-hydroxyethoxy)propane

• MDL： MFCD02685592
• Inchi： 1S/C7H16O4/c8-2-6-10-4-1-5-11-7-3-9/h8-9H,1-7H2
• InChI Key： KXSKAZFMTGADIV-UHFFFAOYSA-N
• SMILES： O(CCO)CCCOCCO

Computed Properties

• Exact Mass: 164.10488
• Monoisotopic Mass: 164.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.091 g/mL at 20 °C
• Boiling Point: 283.02°C at 760 mmHg
• Flash Point: 124.966°C
• Refractive Index: n20/D 1.456
• PSA: 58.92
• LogP: -0.60570

PEG3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： 61